Cas no 2228571-62-6 (2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanal)

• Product Name: 2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanal
• CAS No: 2228571-62-6
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• CID: 5792715
• PubChem ID: 165778647
• Update Time: 2025-06-12

2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanal Chemical and Physical Properties

Names and Identifiers

• EN300-2007391
• 2-methyl-2-[3-(trifluoromethyl)pyridin-4-yl]propanal
• 2228571-62-6
• 2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanal

• Inchi： 1S/C10H10F3NO/c1-9(2,6-15)7-3-4-14-5-8(7)10(11,12)13/h3-6H,1-2H3
• InChI Key： ADYXNRNKFWMHDA-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C(C=O)(C)C)(F)F

Computed Properties

• Exact Mass: 217.07144843g/mol
• Monoisotopic Mass: 217.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30Ų

Additional information on 2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanal

Recent Advances in the Study of 2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanal (CAS: 2228571-62-6) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanal (CAS: 2228571-62-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This aldehyde derivative, featuring a trifluoromethyl-substituted pyridine moiety, has been explored as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its role in the development of enzyme inhibitors and receptor modulators, particularly in the context of neurological and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanal as a building block for the synthesis of potent and selective kinase inhibitors. The researchers utilized this compound to develop a series of small molecules targeting the JAK-STAT signaling pathway, which plays a crucial role in immune regulation and inflammation. The incorporation of the trifluoromethyl group was found to significantly enhance the metabolic stability and bioavailability of the resulting inhibitors, as evidenced by in vitro and in vivo pharmacokinetic studies.

In parallel research, scientists have investigated the potential of 2228571-62-6 as a precursor for the development of positron emission tomography (PET) tracers. The presence of the fluorine atoms in its structure makes it particularly suitable for radiolabeling with fluorine-18, a commonly used radioisotope in medical imaging. Preliminary results from a 2024 study in ACS Chemical Neuroscience suggest that derivatives of this compound may serve as valuable tools for studying neuroinflammation and neurodegenerative diseases through non-invasive imaging techniques.

The synthetic accessibility of 2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanal has also been a focus of recent investigations. A novel, scalable synthesis route was reported in Organic Process Research & Development, featuring improved yield and purity compared to previous methods. This advancement is particularly significant for potential industrial applications, as it addresses previous challenges in large-scale production while maintaining the compound's structural integrity and reactivity.

From a safety and toxicological perspective, recent evaluations of 2228571-62-6 have provided valuable insights into its pharmacological profile. While the compound itself shows moderate cytotoxicity in certain cell lines at higher concentrations, its derivatives exhibit favorable therapeutic indices in preclinical models. These findings underscore the importance of structural optimization when developing this chemical scaffold into potential drug candidates.

Looking forward, the versatility of 2-methyl-2-3-(trifluoromethyl)pyridin-4-ylpropanal suggests it will continue to be a valuable tool in medicinal chemistry. Current research directions include exploring its application in fragment-based drug discovery and as a warhead in targeted covalent inhibitors. The compound's unique combination of physicochemical properties and synthetic flexibility positions it as a promising platform for the development of next-generation therapeutics across multiple disease areas.